Cas no 245427-50-3 (1-(6-hydroxy-1H-indol-3-yl)ethan-1-one)

• Product Name: 1-(6-hydroxy-1H-indol-3-yl)ethan-1-one
• CAS No: 245427-50-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 5522863
• PubChem ID: 22731754
• Update Time: 2024-03-01

1-(6-hydroxy-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-hydroxy-1H-indol-3-yl)ethan-1-one
• Ethanone, 1-(6-hydroxy-1H-indol-3-yl)-

• Inchi： 1S/C10H9NO2/c1-6(12)9-5-11-10-4-7(13)2-3-8(9)10/h2-5,11,13H,1H3
• InChI Key： ZLAXYLALBMTNSB-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1)C=C(O)C=C2)C

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±25.0 °C(Predicted)
• pka: 9.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles